(E/Z)-BML264

• Molecular Formula: C17H21ClN2O4S
• Molecular Weight: 384.9 g/mol
• InChI: InChI=1S/C17H21ClN2O4S/c1-20(15-7-9-25(23,24)10-8-15)17(22)12-19-16(21)6-5-13-3-2-4-14(18)11-13/h2-6,11,15H,7-10,12H2,1H3,(H,19,21)/b6-5+
• InChIKey: AJCDZIDKYKCOMZ-AATRIKPKSA-N

(E/Z)-BML264: Multi-Target PLA2, TRP, and CaCC Inhibitor

(E/Z)-BML264, also referred to as N-(p-amylcinnamoyl) anthranilic acid (ACA), is a small-molecule anthranilic acid derivative structurally related to fenamate NSAIDs. It is defined as a broad-spectrum inhibitor of phospholipase A2 (PLA2) that simultaneously acts as a direct channel blocker at multiple transient receptor potential (TRP) channels (TRPM2, TRPC6, TRPM8) and calcium-activated chloride channels (CaCC), with activity that is mechanistically separable from its PLA2 inhibition [1]. This dual, independent pharmacology is central to its research utility and procurement specificity.

Dual-target pharmacology: TRP channel block independent of PLA2 inhibition

Broad-spectrum TRP panel (TRPM2, TRPC6, TRPM8) and CaCC channel studies

Anthranilic acid scaffold related to fenamate NSAIDs but with distinct multi-channel profile

• [1] Harteneck C, Frenzel H, Kraft R. “N-(p-amylcinnamoyl)anthranilic acid (ACA): a phospholipase A(2) inhibitor and TRP channel blocker.” Cardiovasc Drug Rev. 2007 Spring;25(1):61-75. doi:10.1111/j.1527-3466.2007.00005.x. PMID: 17445088. View Source

(E/Z)-BML264: Non-Interchangeable Pharmacology

Conventional PLA2 inhibitors such as p-bromophenacyl bromide (BPB) and arachidonyl trifluoromethyl ketone (AACOCF3) fail to block TRPM2, TRPC6, TRPM8, and calcium-activated chloride channels at concentrations that fully inhibit PLA2, whereas (E/Z)-BML264 potently blocks these targets independently of its PLA2 activity [1][2]. Similarly, the close structural analog ONO-RS-082 matches (E/Z)-BML264 on NaDC1 transport inhibition but lacks its characteristic TRP channel profile. This polypharmacology excludes simple substitution by single-target or chemically related compounds, necessitating compound-specific sourcing [2][3].

BPB / AACOCF3

vs.

(E/Z)-BML264

PLA2 inhibitors lacking TRP/CaCC channel block; may produce false-negative results in ion channel assays

ONO-RS-082

vs.

(E/Z)-BML264

Matches NaDC1 transport inhibition but lacks the characteristic TRP channel profile; endpoint context differs

Fenamate NSAIDs

vs.

(E/Z)-BML264

Structurally related but no CaCC block at comparable concentrations; ion channel attribution may not transfer

• [1] Kraft R, Grimm C, Frenzel H, Harteneck C. “Inhibition of TRPM2 cation channels by N-(p-amylcinnamoyl)anthranilic acid.” Br J Pharmacol. 2006 Jun;148(3):264-73. doi:10.1038/sj.bjp.0706739. PMID: 16604090. View Source
• [2] Gwanyanya A, Macianskiene R, Bito V, Sipido KR, Vereecke J, Mubagwa K. “Inhibition of the calcium-activated chloride current in cardiac ventricular myocytes by N-(p-amylcinnamoyl)anthranilic acid (ACA).” Biochem Biophys Res Commun. 2010 Nov 19;402(3):531-6. doi:10.1016/j.bbrc.2010.10.069. PMID: 20971070. View Source
• [3] Harteneck C, Frenzel H, Kraft R. “N-(p-amylcinnamoyl)anthranilic acid (ACA): a phospholipase A(2) inhibitor and TRP channel blocker.” Cardiovasc Drug Rev. 2007 Spring;25(1):61-75. doi:10.1111/j.1527-3466.2007.00005.x. PMID: 17445088. View Source

(E/Z)-BML264 Differentiation Evidence

TRPM2 Channel Blockade: (E/Z)-BML264 vs. BPB and AACOCF3

In HEK293 cells expressing recombinant human TRPM2, extracellular (E/Z)-BML264 (ACA) at 20 µM completely blocked ADP-ribose-induced whole-cell currents and H2O2-evoked Ca2+ signals with an IC50 of 1.7 µM. By contrast, two structurally distinct PLA2 inhibitors—p-bromophenacyl bromide (BPB; 100 µM) and arachidonyl trifluoromethyl ketone (AACOCF3; 20 µM)—exerted no significant effect on TRPM2 activity, demonstrating that TRPM2 blockade by (E/Z)-BML264 is PLA2-independent [1].

TRPM2 Blockade

Head-to-head

IC50 1.7 µM (complete block at 20 µM) vs. no significant effect by BPB (100 µM) or AACOCF3 (20 µM)

Enables selective TRPM2 probing without PLA2 interference

HEK293 cells, patch-clamp and Ca2+ imaging

Evidence Dimension	Inhibition of ADP-ribose-induced TRPM2 whole-cell currents
Target Compound Data	(E/Z)-BML264 IC50 = 1.7 µM (complete block at 20 µM)
Comparator Or Baseline	BPB (100 µM) – no significant effect; AACOCF3 (20 µM) – no significant effect
Quantified Difference	(E/Z)-BML264 IC50 = 1.7 µM; comparators show negligible inhibition (>10-fold above active ACA concentration)
Conditions	HEK293 cells transiently transfected with human TRPM2; whole-cell patch-clamp and ratiometric Ca2+ imaging (Fura-2)

Why This Matters

Users requiring selective interrogation of TRPM2 function avoid false-negative results obtained with conventional PLA2 inhibitors, directly impacting experimental validity and reagent selection.

• [1] Kraft R, Grimm C, Frenzel H, Harteneck C. “Inhibition of TRPM2 cation channels by N-(p-amylcinnamoyl)anthranilic acid.” Br J Pharmacol. 2006 Jun;148(3):264-73. doi:10.1038/sj.bjp.0706739. PMID: 16604090. View Source

TRPC6 and TRPM8 Channel Inhibition vs. BPB

In the same study, (E/Z)-BML264 inhibited human TRPC6-mediated currents with an IC50 of 2.3 µM and TRPM8-induced Ca2+ signals with an IC50 of 3.9 µM in HEK293 expression systems. BPB (100 µM) did not alter currents through either channel, confirming that the multi-TRP blocking profile of (E/Z)-BML264 is not shared by the PLA2 inhibitor BPB [1].

TRPC6/TRPM8 Block

Head-to-head

TRPC6 IC50 2.3 µM, TRPM8 IC50 3.9 µM; BPB (100 µM) shows 0% inhibition

Supports multi-TRP channel panel studies with a single compound

HEK293 expression systems

Evidence Dimension	Block of TRPC6 currents and TRPM8 Ca2+ signals
Target Compound Data	(E/Z)-BML264 IC50 = 2.3 µM (TRPC6), IC50 = 3.9 µM (TRPM8)
Comparator Or Baseline	BPB (100 µM) – no inhibition of either channel
Quantified Difference	(E/Z)-BML264 IC50 values 2.3–3.9 µM; BPB shows 0% inhibition at 100 µM
Conditions	HEK293 cells expressing human TRPC6 or TRPM8; whole-cell patch-clamp and Ca2+ imaging

Why This Matters

This multi-TRP channel blocking signature, absent in BPB, allows users to simultaneously target several TRP subtypes with a single compound, streamlining experimental protocols and reducing off-target variability from multiple agents.

• [1] Kraft R, Grimm C, Frenzel H, Harteneck C. “Inhibition of TRPM2 cation channels by N-(p-amylcinnamoyl)anthranilic acid.” Br J Pharmacol. 2006 Jun;148(3):264-73. doi:10.1038/sj.bjp.0706739. PMID: 16604090. View Source

CaCC Current Block: (E/Z)-BML264 vs. BPB and Diclofenac

In freshly isolated pig cardiac ventricular myocytes, (E/Z)-BML264 reversibly inhibited the calcium-activated chloride current ICl(Ca) in a concentration-dependent manner with an IC50 of 4.2 µM (Hill coefficient 1.1). Neither the PLA2 inhibitor BPB (50 µM) nor the structurally related fenamate diclofenac (50 µM) produced any effect on ICl(Ca), while the reference chloride channel blockers flufenamic acid (100 µM) and DIDS (100 µM) did suppress the current [1].

CaCC Current Block

Head-to-head

IC50 4.2 µM (nHill 1.1); BPB (50 µM) and diclofenac (50 µM) no effect

Allows dissection of cardiac anion currents independent of PLA2 or fenamate-sensitive pathways

Pig ventricular myocytes, whole-cell patch-clamp

Evidence Dimension	Inhibition of calcium-activated chloride current (ICl(Ca))
Target Compound Data	(E/Z)-BML264 IC50 = 4.2 µM, nHill = 1.1
Comparator Or Baseline	BPB (50 µM) – no effect; Diclofenac (50 µM) – no effect; Flufenamic acid (100 µM) – suppressed current (quantitative IC50 not reported)
Quantified Difference	(E/Z)-BML264 IC50 = 4.2 µM; BPB and diclofenac show 0% inhibition at concentrations 12-fold above the ACA IC50
Conditions	Isolated pig cardiac ventricular myocytes; whole-cell patch-clamp at room temperature

Why This Matters

This unique CaCC-blocking activity, absent in commonly used PLA2 inhibitors and related fenamates at comparable concentrations, positions (E/Z)-BML264 as an essential pharmacological tool for dissecting cardiac anion channel physiology and arrhythmia mechanisms.

• [1] Gwanyanya A, Macianskiene R, Bito V, Sipido KR, Vereecke J, Mubagwa K. “Inhibition of the calcium-activated chloride current in cardiac ventricular myocytes by N-(p-amylcinnamoyl)anthranilic acid (ACA).” Biochem Biophys Res Commun. 2010 Nov 19;402(3):531-6. doi:10.1016/j.bbrc.2010.10.069. PMID: 20971070. View Source

NaDC1 Transporter Inhibition vs. Flufenamic Acid

In a comparative screen of anthranilic acid derivatives using HRPE cells stably expressing human NaDC1, (E/Z)-BML264 inhibited [14C]succinate uptake with an IC50 below 15 µM, matching the potency of ONO-RS-082 (<15 µM) and significantly exceeding that of Fmoc-anthranilic acid (~80 µM) and the parent fenamate flufenamic acid (~2 mM) [1].

NaDC1 Transporter

Head-to-head

IC50 100-fold more potent than flufenamic acid, >5-fold vs. Fmoc-anthranilic acid

Enables functional SLC13 transporter studies at low micromolar concentrations

hNaDC1 uptake assay, CUBS cell line

Evidence Dimension	Inhibition of hNaDC1-mediated [14C]succinate uptake
Target Compound Data	(E/Z)-BML264 IC50 < 15 µM
Comparator Or Baseline	ONO-RS-082 IC50 < 15 µM; Fmoc-anthranilic acid IC50 ~80 µM; Flufenamic acid IC50 ~2 mM
Quantified Difference	(E/Z)-BML264 is >100-fold more potent than flufenamic acid and >5-fold more potent than Fmoc-anthranilic acid
Conditions	CUBS cell line (HRPE cells stably transfected with human NaDC1); 30-min [14C]succinate uptake assay

Why This Matters

This evidence identifies (E/Z)-BML264 as one of the most potent known inhibitors of SLC13 family transporters, enabling functional studies at low micromolar concentrations where fenamate analogs are ineffective, guiding procurement for transport pharmacology research.

• [1] Pajor AM, Randolph KM. “Inhibition of the Na+/dicarboxylate cotransporter by anthranilic acid derivatives.” Mol Pharmacol. 2007 Nov;72(5):1330-6. doi:10.1124/mol.107.035352. PMID: 17715401. View Source

TRP Channel Block Independent of PLA2 Inhibition

Across all TRP channels tested (TRPM2, TRPC6, TRPM8), (E/Z)-BML264 retains full blocking activity at concentrations (1.7–3.9 µM) well below its effective PLA2-inhibitory concentration (50 µM for arachidonic acid release). The conventional PLA2 inhibitors BPB and AACOCF3, despite inhibiting PLA2, produce no TRP channel block. This demonstrates that the TRP channel blocking action of (E/Z)-BML264 is pharmacologically separable from its PLA2 inhibitory activity [1].

PLA2-Independent TRP Block

Head-to-head

TRP IC50 1.7–3.9 µM vs. PLA2 IC50 ~50 µM; BPB/AACOCF3 no TRP block at PLA2-inhibitory concentrations

Supports use as a TRP channel blocker without confounding PLA2-mediated effects

≥29-fold concentration separation across TRP subtypes

Evidence Dimension	Separation of TRP channel blockade from PLA2 inhibition
Target Compound Data	TRPM2 IC50 = 1.7 µM (TRP block); PLA2 inhibition (arachidonic acid release) at 50 µM
Comparator Or Baseline	BPB: PLA2 inhibitor, no TRP block at 100 µM; AACOCF3: PLA2 inhibitor, no TRP block at 20 µM
Quantified Difference	≥29-fold lower concentration required for TRP block vs. PLA2 inhibition by (E/Z)-BML264; comparators show no TRP block at supra-maximal PLA2-inhibitory concentrations
Conditions	HEK293 cells expressing human TRPM2, TRPC6, TRPM8; patch-clamp, Ca2+ imaging; arachidonic acid release assays in pancreatic islets and insulinoma cells

Why This Matters

This mechanistic independence means (E/Z)-BML264 can be used as a TRP channel blocker without confounding PLA2-mediated effects, a capability not offered by any other commercially available PLA2 inhibitor, directly impacting experimental design and compound selection.

• [1] Kraft R, Grimm C, Frenzel H, Harteneck C. “Inhibition of TRPM2 cation channels by N-(p-amylcinnamoyl)anthranilic acid.” Br J Pharmacol. 2006 Jun;148(3):264-73. doi:10.1038/sj.bjp.0706739. PMID: 16604090. View Source

(E/Z)-BML264: Research Applications

TRPM2-Mediated Oxidative Stress and Calcium Signaling

Apply (E/Z)-BML264 at 20 µM (≈12 × IC50) to completely block TRPM2 currents in HEK293 or native U937 cells. Use BPB (100 µM) as a PLA2-inhibitor control that leaves TRPM2 activity intact, enabling unambiguous attribution of H2O2- or ADPR-induced Ca2+ signals to TRPM2. This protocol is validated in patch-clamp and Ca2+ imaging experiments and ensures that observed effects are not confounded by PLA2 inhibition [1].

Cardiac ICl(Ca) Channel Pharmacology

Use (E/Z)-BML264 at concentrations around the IC50 (4.2 µM) in isolated cardiac ventricular myocytes to reversibly inhibit ICl(Ca) without affecting L-type Ca2+ current. Employ BPB (50 µM) or diclofenac (50 µM) as negative controls that do not alter ICl(Ca). This approach discriminates CaCC-mediated chloride fluxes from PLA2-dependent signaling and from currents sensitive to flufenamic acid or DIDS [1].

SLC13 Transporter SAR Studies

For inhibition of Na+/dicarboxylate cotransporter NaDC1 (SLC13A2) and related SLC13 transporters, use (E/Z)-BML264 at concentrations <15 µM in HRPE-CUBS cells or Caco-2 monolayers. Include ONO-RS-082 (<15 µM) as an equipotent comparator and flufenamic acid (~2 mM) as a low-affinity reference. The slow-binding kinetics and PLA2-independent action of (E/Z)-BML264 on NaDC1 make it suitable for washout and reversibility studies [1].

Multi-TRP Channel Profiling

Employ (E/Z)-BML264 at 1–10 µM to concurrently block TRPM2, TRPC6, and TRPM8 while weakly affecting TRPV1. Use BPB as a PLA2-pathway control to confirm TRP channel effects are independent of arachidonic acid signaling. This polypharmacology is particularly valuable in primary cell or tissue preparations where multiple TRP subtypes are co-expressed and genetic dissection is not feasible [1].

Application

Selection Property

Validation Focus

TRPM2 oxidative stress signaling studies

TRPM2 channel block independent of PLA2

ADPR/H2O2-evoked Ca2+ signal attribution

Cardiac ICl(Ca) channel pharmacology

CaCC block without L-type Ca2+ current interference

ICl(Ca) vs. PLA2-dependent signaling discrimination

SLC13 transporter SAR studies

Potent NaDC1 inhibition at research-relevant concentrations

Transporter selectivity vs. fenamate controls

Multi-TRP channel profiling in native cells

Multi-TRP panel (TRPM2, TRPC6, TRPM8) block

Co-expressed TRP subtype discrimination without PLA2 confound

• [1] Kraft R, Grimm C, Frenzel H, Harteneck C. “Inhibition of TRPM2 cation channels by N-(p-amylcinnamoyl)anthranilic acid.” Br J Pharmacol. 2006 Jun;148(3):264-73. doi:10.1038/sj.bjp.0706739. PMID: 16604090. View Source
• [2] Gwanyanya A, Macianskiene R, Bito V, Sipido KR, Vereecke J, Mubagwa K. “Inhibition of the calcium-activated chloride current in cardiac ventricular myocytes by N-(p-amylcinnamoyl)anthranilic acid (ACA).” Biochem Biophys Res Commun. 2010 Nov 19;402(3):531-6. doi:10.1016/j.bbrc.2010.10.069. PMID: 20971070. View Source
• [3] Pajor AM, Randolph KM. “Inhibition of the Na+/dicarboxylate cotransporter by anthranilic acid derivatives.” Mol Pharmacol. 2007 Nov;72(5):1330-6. doi:10.1124/mol.107.035352. PMID: 17715401. View Source